Cas no 1437790-07-2 (8-bromo-3-fluoro-1,5-naphthyridine)

• Product Name: 8-bromo-3-fluoro-1,5-naphthyridine
• CAS No: 1437790-07-2
• MF: C₈H₄BrFN₂
• MW: 227.033164024353
• MDL: MFCD28397643
• CID: 4599822
• PubChem ID: 71681651
• Update Time: 2025-05-19

8-bromo-3-fluoro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-fluoro-1,5-naphthyridine
• 1,5-Naphthyridine, 8-bromo-3-fluoro-

• MDL： MFCD28397643
• Inchi： 1S/C8H4BrFN2/c9-6-1-2-11-7-3-5(10)4-12-8(6)7/h1-4H
• InChI Key： QNHBMLLXIUAMIV-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=CC=2Br)C=C(F)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 8-bromo-3-fluoro-1,5-naphthyridine

Professional Introduction to 8-bromo-3-fluoro-1,5-naphthyridine (CAS No. 1437790-07-2)

8-bromo-3-fluoro-1,5-naphthyridine, identified by its Chemical Abstracts Service (CAS) number 1437790-07-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both bromo and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural features of 8-bromo-3-fluoro-1,5-naphthyridine contribute to its potential as an intermediate in the synthesis of more complex pharmacophores. The bromo group at the 8-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl systems. Meanwhile, the fluoro substituent at the 3-position can modulate the metabolic stability and binding affinity of the resulting compounds. These attributes make it a versatile building block for medicinal chemists seeking to develop drugs with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthyridine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. For instance, derivatives of naphthyridine have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression. The introduction of halogen atoms into the naphthyridine core has further expanded their therapeutic applications by improving bioavailability and target specificity.

8-bromo-3-fluoro-1,5-naphthyridine has been utilized in several research endeavors aimed at identifying novel drug candidates. Its unique substitution pattern allows for the exploration of diverse chemical space, enabling the design of molecules with tailored biological profiles. Researchers have leveraged this compound to develop inhibitors targeting specific disease pathways. For example, studies have shown that derivatives of this scaffold can interfere with protein-protein interactions critical for viral replication or cancer cell survival. The bromo and fluoro groups serve as key points for structure-activity relationship (SAR) studies, providing insights into optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of 8-bromo-3-fluoro-1,5-naphthyridine typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the naphthyridine core with precise functionalization at desired positions. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into viable drug candidates.

The pharmacokinetic profile of compounds derived from 8-bromo-3-fluoro-1,5-naphthyridine is another area of active investigation. The presence of halogen atoms can influence drug metabolism by affecting cytochrome P450 enzyme interactions. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens. Preclinical studies have begun to elucidate how modifications at the 8- and 3-positions impact absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy.

In conclusion, 8-bromo-3-fluoro-1,5-naphthyridine (CAS No. 1437790-07-2) represents a promising intermediate in pharmaceutical research due to its structural versatility and potential biological activities. Its role in developing novel therapeutic agents underscores the importance of heterocyclic compounds in modern drug discovery. As research continues to uncover new applications for this scaffold, it is likely that derivatives will emerge as key components in next-generation medications targeting various diseases.